(Z)-5-((3-(4-(allyloxy)-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-morpholinothiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C27H26N4O3S/c1-3-13-34-22-9-10-23(19(2)16-22)25-20(18-31(29-25)21-7-5-4-6-8-21)17-24-26(32)28-27(35-24)30-11-14-33-15-12-30/h3-10,16-18H,1,11-15H2,2H3/b24-17-
• InChI Key: OFEABCBKZZZFPQ-ULJHMMPZSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N=C(S3)N4CCOCC4)C5=CC=CC=C5
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N=C(S3)N4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C27H26N4O3S
• Molecular Weight: 486.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and thiazole rings, the introduction of the allyloxy and morpholino groups, and the formation of the double bond to create the (Z)-isomer.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups and the configuration of the double bond.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the allyloxy group could participate in reactions involving the double bond, and the nitrogen atoms in the pyrazole and thiazole rings could act as nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrogen, sulfur, and oxygen atoms could impact its solubility, and the double bond could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could be quite diverse, given its complex structure. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.